Cas no 1156896-86-4 (3-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1156896-86-4
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 5206004
• PubChem ID: 43663905
• Update Time: 2026-03-06

3-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-(3-chlorophenyl)-
• 3-chloro-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H8ClN3S/c10-7-2-1-3-8(4-7)11-5-9-6-14-13-12-9/h1-4,6,11H,5H2
• InChI Key： DCFXUJDDGINZIH-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2=CC=CC(Cl)=C2)N=N1

Computed Properties

• Exact Mass: 225.013
• Monoisotopic Mass: 225.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2